Cas no 143825-84-7 (1-Phenylvinylboronic Acid Pinacol Ester)

• Product Name: 1-Phenylvinylboronic Acid Pinacol Ester
• CAS No: 143825-84-7
• MF: C₁₄H₁₉BO₂
• MW: 230.110464334488
• MDL: MFCD06659923
• CID: 133729
• PubChem ID: 11031671
• Update Time: 2025-07-20

1-Phenylvinylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(1-phenylvinyl)-1,3,2-dioxaborolane
• 1-Phenylvinylboronic acid pinacol ester
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(1-phenylethenyl)-
• 4,4,5,5-tetramethyl-2-(1-phenylethenyl)-1,3,2-dioxaborolane
• 1-Phenylvinylboronic acid, pinacol ester
• 2-(1-Phenylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-phenylethenyl)-
• RMGBWPMWUZSIMH-UHFFFAOYSA-N
• OR4310
• FCH2717441
• AB26646
• AS-55246
• EN300-213139
• 1-Phenylvinylboronic acid pinacol ester, 96%
• SCHEMBL3555946
• H11770
• DTXSID20452643
• Z2044805724
• FT-0688878
• AKOS016844869
• 143825-84-7
• CS-0099710
• MFCD06659923
• SY271939
• 1-Phenylvinylboronic Acid Pinacol Ester

• MDL： MFCD06659923
• Inchi： 1S/C14H19BO2/c1-11(12-9-7-6-8-10-12)15-16-13(2,3)14(4,5)17-15/h6-10H,1H2,2-5H3
• InChI Key： RMGBWPMWUZSIMH-UHFFFAOYSA-N
• SMILES： O1B(C(=C)C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 230.14800
• Monoisotopic Mass: 230.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.98
• Melting Point: 42-49 °C
• Boiling Point: 277.3°Cat760mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.497
• PSA: 18.46000
• LogP: 3.33120

1-Phenylvinylboronic Acid Pinacol Ester Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-Phenylvinylboronic Acid Pinacol Ester

Comprehensive Guide to 1-Phenylvinylboronic Acid Pinacol Ester (CAS No. 143825-84-7): Properties, Applications, and Industry Insights

The 1-Phenylvinylboronic Acid Pinacol Ester (CAS 143825-84-7) is a highly versatile boronic ester compound widely utilized in organic synthesis, pharmaceuticals, and material science. This organoboron reagent is prized for its stability, reactivity, and compatibility with cross-coupling reactions, making it a cornerstone in modern chemical research. With the growing demand for Suzuki-Miyaura coupling intermediates, this compound has gained significant attention in both academic and industrial settings.

One of the key features of 1-Phenylvinylboronic Acid Pinacol Ester is its pinacol protection group, which enhances its shelf life and handling safety. Researchers often search for "boronic ester stability" or "how to store boronic acids," highlighting the practical challenges in working with such compounds. Proper storage under inert atmospheres and low temperatures is recommended to maintain its efficacy.

In pharmaceutical applications, this compound serves as a critical building block for drug discovery. Its vinyl-phenyl structure enables the synthesis of bioactive molecules targeting inflammation, oncology, and CNS disorders. Recent trends show increased interest in "boron in medicinal chemistry" and "phenylvinyl derivatives for drug design," reflecting its relevance in cutting-edge therapies.

The material science sector also leverages CAS 143825-84-7 for developing advanced polymers and OLED materials. Searches like "boron-based organic electronics" or "pinacol esters in optoelectronics" underscore its role in next-generation technologies. Its ability to form stable complexes with transition metals makes it invaluable for catalytic systems.

Environmental and regulatory considerations are increasingly shaping the discourse around organoboron compounds. While 1-Phenylvinylboronic Acid Pinacol Ester is not classified as hazardous, queries such as "green chemistry boronic esters" and "sustainable synthesis routes" indicate a shift toward eco-friendly methodologies. Researchers are exploring solvent-free reactions and catalytic recycling to align with these priorities.

From a commercial perspective, the global market for boronic acid derivatives is projected to grow at a CAGR of 6.2% (2023–2030), driven by demand in Asia-Pacific pharmaceutical hubs. FAQs like "where to buy 143825-84-7" or "pricing trends for pinacol esters" reveal the compound's economic significance. Suppliers typically offer it in gram-to-kilogram scales with ≥95% purity.

Analytical characterization of CAS 143825-84-7 involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. Common troubleshooting queries include "NMR peaks for phenylvinylboronates" and "purification methods for boronic esters," emphasizing the need for precise quality control. Recrystallization from hexane/ethyl acetate mixtures is a standard purification approach.

Future research directions for 1-Phenylvinylboronic Acid Pinacol Ester may focus on flow chemistry integration and bioconjugation techniques. Emerging search terms like "continuous processing of boronic esters" and "bioorthogonal boron chemistry" hint at these frontiers. Collaborative studies between academia and industry will likely accelerate innovation in this space.